Cas no 132295-44-4 (2,5-Anhydro-2,5-imino-D-glucitol)

2,5-Anhydro-2,5-imino-D-glucitol is a cyclic imino sugar derivative with a unique structural configuration, featuring a fused imino and anhydro ring system derived from D-glucitol. This compound serves as a valuable intermediate in carbohydrate chemistry and glycobiology research, particularly in the study of glycosidase inhibitors and glycomimetics. Its rigid bicyclic structure provides enhanced stability compared to linear sugar analogs, making it useful for probing enzyme active sites or designing metabolic inhibitors. The presence of both imino and anhydro functionalities offers distinct electronic and steric properties, enabling selective interactions with biological targets. Researchers utilize this compound for investigating carbohydrate-processing enzymes, developing therapeutic agents for diabetes or viral infections, and exploring novel synthetic pathways in sugar chemistry. Its well-defined stereochemistry also facilitates structure-activity relationship studies in medicinal chemistry applications.

2,5-Anhydro-2,5-imino-D-glucitol structure

132295-44-4 structure

Product Name:2,5-Anhydro-2,5-imino-D-glucitol

CAS No:132295-44-4

MF:C₆H₁₃NO₄

MW:163.171722173691

CID:898958

PubChem ID:445074

Update Time:2025-07-02

2,5-Anhydro-2,5-imino-D-glucitol Chemical and Physical Properties

Names and Identifiers

- 2,5-Anhydro-2,5-imino-D-glucitol
- (2R,4R,5S)-2,5-bis(hydroxymethyl)pyrrolidine-3,4-diol
- 2,5-Dideoxy-2,5-imino-D-glucitol
- (2R,3R,4R,5S)-3,4-Dihydroxy-2,5-pyrrolidinediMethanol
- Inchi： 1S/C6H13NO4/c8-1-3-5(10)6(11)4(2-9)7-3/h3-11H,1-2H2
- InChI Key： PFYHYHZGDNWFIF-UHFFFAOYSA-N
- SMILES： OCC1C(O)C(O)C(CO)N1

Computed Properties

Exact Mass: 163.08400
Monoisotopic Mass: 163.08445790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 118
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.8
Topological Polar Surface Area: 93Å²

Experimental Properties

Color/Form: White crystalline solid
Density: 1.408
Melting Point: 139-142.5°C
Boiling Point: 395.9°C at 760 mmHg
Flash Point: 221.9°C
Refractive Index: 1.559
Solubility: Methanol (Slightly), Water (Slightly)
PSA: 92.95000
LogP: -2.63800

2,5-Anhydro-2,5-imino-D-glucitol Security Information

Storage Condition：-20°C Freezer

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A648300-5mg	2,5-Anhydro-2,5-imino-D-glucitol	132295-44-4	5mg	$ 106.00	2023-04-19
TRC	A648300-10mg	2,5-Anhydro-2,5-imino-D-glucitol	132295-44-4	10mg	$ 207.00	2023-04-19
TRC	A648300-25mg	2,5-Anhydro-2,5-imino-D-glucitol	132295-44-4	25mg	$ 374.00	2023-04-19
TRC	A648300-100mg	2,5-Anhydro-2,5-imino-D-glucitol	132295-44-4	100mg	$ 1367.00	2023-04-19